Cas no 22182-24-7 (1-Naphthalenesulfonic acid,5-hydroxy-6-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-)

• Product name: 1-Naphthalenesulfonic acid,5-hydroxy-6-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-
• CAS No: 22182-24-7
• MF: C₁₉H₁₈N₂O₁₁S₃
• MW: 546.54802
• CID: 1408112
• PubChem ID: 135571106

1-Naphthalenesulfonic acid,5-hydroxy-6-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid,5-hydroxy-6-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-
• UZBVFNZOGJJMDU-UHFFFAOYSA-N
• 22182-24-7
• SCHEMBL13880683
• Reactive Red 22

• Inchi： InChI=1S/C19H18N2O11S3/c1-31-17-8-5-12(33(23,24)10-9-32-35(28,29)30)11-16(17)21-20-15-7-6-13-14(19(15)22)3-2-4-18(13)34(25,26)27/h2-8,11,22H,9-10H2,1H3,(H,25,26,27)(H,28,29,30)
• InChI Key： UZBVFNZOGJJMDU-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)S(=O)(=O)CCOS(=O)(=O)O)N=NC2=C(C3=C(C=C2)C(=CC=C3)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 546.00734
• Monoisotopic Mass: 546.00727292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 206.29